
Troubleshooting inaccurate readings from an
RTD-5 sensor.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1575948 Get Quote

Technical Support Center: RTD-5 Sensor
Welcome to the technical support center for the RTD-5 sensor series. This guide is designed

for researchers, scientists, and drug development professionals to troubleshoot and resolve

issues with inaccurate readings during their experiments.

Frequently Asked Questions (FAQs)
Q1: What should I do if my RTD-5 sensor is providing unstable or erratic readings?

A1: Erratic readings can stem from several sources. First, perform a visual inspection of the

sensor and its wiring for any signs of damage, such as frayed cables, loose connections at the

terminals, or corrosion.[1] Mechanical stress from vibration or shock can also damage the

delicate internal wire, leading to intermittent signals.[2] If the sensor is in a liquid medium,

ensure there are no air bubbles on the sensor's surface. Also, check for electromagnetic

interference (EMI) from nearby equipment like motors or VFD lines; using shielded cables and

proper grounding can help mitigate this.[1][3]

Q2: My temperature readings seem to be consistently too high or too low. What's the cause?

A2: A consistent offset in temperature readings often points to issues with lead wire resistance

or sensor decalibration.
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Lead Wire Resistance: If you are using a 2-wire configuration, the inherent resistance of the

lead wires can add to the sensor's resistance, causing erroneously high temperature

readings.[4][5] For high-precision applications, a 3-wire or 4-wire configuration is

recommended to compensate for this.[1][4][5]

Sensor Drift: Over time, the sensor's resistance characteristics can change, a phenomenon

known as drift.[6] This necessitates recalibration.

Self-Heating: The current used to measure the RTD's resistance can cause it to heat up,

leading to slightly elevated temperature readings.[7][8] While often negligible, using a lower

measurement current (typically 1mA or less) can minimize this effect.[4][7]

Q3: The temperature reading is not changing at all, or it's showing a fixed out-of-range value.

A3: This usually indicates an open or short circuit. A constant maximum or minimum value

(e.g., -200°C or 850°C) is a common symptom.[1] An open circuit, potentially from a broken

wire inside the sensor or a disconnected lead, will result in an infinite resistance reading. A

short circuit, which can be caused by moisture ingress or insulation failure, will lead to a very

low and constant resistance reading.[2] Use a multimeter to check the resistance across the

RTD terminals to diagnose the issue.

Q4: How often should I calibrate my RTD-5 sensor?

A4: The recommended calibration interval depends on the application's criticality and the

operating environment. For laboratory and research settings requiring high precision,

calibration every 6 to 12 months is advisable.[9] In harsh environments with extreme

temperatures or high vibration, more frequent calibration (every 3 to 6 months) may be

necessary.[9]

Troubleshooting Guides
Guide 1: Initial Sensor and Connection Inspection
This guide provides a step-by-step process for a preliminary check of your RTD-5 sensor

setup.
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Start: Inaccurate Reading Observed

1. Visually Inspect Sensor & Cabling
(Look for damage, corrosion, loose wires)

2. Check Terminal Connections
(Ensure they are secure and clean)

3. Assess Environment
(Check for EMI sources, moisture, vibration)

4. Perform Resistance Check
(Disconnect and measure with multimeter)

5. Compare Resistance to Chart
(Does it match expected value for ambient temp?)

Issue Likely Resolved or External

Yes

Sensor or Wiring Faulty
(Proceed to Advanced Diagnostics)

No

Click to download full resolution via product page
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Guide 2: Diagnosing Inaccurate Readings with a
Multimeter
If a visual inspection doesn't resolve the issue, a multimeter can be used to test the sensor's

integrity.

Expected Resistance Values for a Pt100 RTD

Temperature (°C) Resistance (Ohms)

-50 80.31

0 100.00

25 109.73

50 119.40

100 138.51

200 175.86

230 187.24

Note: These values are typical for a Pt100 sensor with α = 0.00385. Refer to your specific RTD-
5 model's documentation for exact values.
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Start: Disconnect RTD from Transmitter

Measure Resistance Across RTD Leads

Resistance Reading?

Result: Open Circuit
(Broken wire or element)

Infinite / OL

Result: Short Circuit
(Insulation failure)

Near Zero

Compare to Expected Value
(Based on ambient temperature)

Stable Value

Matches Expected Value?

Result: Sensor is Likely OK
(Issue may be with transmitter/wiring)

Yes

Result: Sensor Drift/Fault
(Recalibration or replacement needed)

No

Click to download full resolution via product page

Experimental Protocols
Protocol 1: RTD Sensor Calibration Verification
This protocol details a single-point calibration check against a known temperature standard.

Objective: To verify the accuracy of the RTD-5 sensor at a specific temperature.
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Materials:

RTD-5 sensor to be tested

Calibrated reference thermometer (e.g., a certified PRT or high-accuracy digital

thermometer)

Stable temperature source (e.g., dry-block calibrator, temperature-controlled water bath)[9]

[10]

High-precision multimeter or RTD readout device

Methodology:

Isolate the Sensor: Disconnect the RTD-5 sensor from its process controller or data

acquisition system.[10]

Setup: Place the stable temperature source in a location free from drafts and ambient

temperature fluctuations.

Immersion: Fully immerse the sensing element of both the RTD-5 and the reference

thermometer into the temperature source.[10] Ensure they are close to each other but not

touching to avoid thermal interference.[11]

Stabilization: Set the temperature source to the desired calibration point (e.g., 50.0°C). Allow

the system to stabilize for at least 15-20 minutes, or until the reference thermometer reading

is stable.[9]

Measurement:

Record the temperature from the calibrated reference thermometer.

Connect the RTD-5 leads to the high-precision multimeter and record the resistance in

Ohms.

Comparison: Convert the measured resistance of the RTD-5 to a temperature value using its

resistance-temperature table.
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Analysis: Compare the temperature reading from the RTD-5 with the reading from the

reference thermometer. The difference is the sensor's error at that temperature point.

Acceptance Criteria: The calculated error should be within the tolerance specified for your

RTD-5 model (e.g., Class A, Class B).

Common RTD Tolerance Classes (IEC 60751)

Class Tolerance at 0°C
Tolerance Formula (t =
temperature in °C)

Class AA ±0.10°C ±(0.1 + 0.0017 * |t|)

Class A ±0.15°C ±(0.15 + 0.002 * |t|)

Class B ±0.30°C ±(0.3 + 0.005 * |t|)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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